Cas no 2679808-91-2 (benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate)

Benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring two hydroxyethyl substituents at the 3- and 4-positions. Its stereospecific (3R,4S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds. The presence of hydroxyethyl groups enhances solubility and reactivity, facilitating further functionalization. The benzyl carboxylate moiety provides a protective group for the nitrogen, enabling selective deprotection under mild conditions. This compound is useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its rigid pyrrolidine scaffold and polar functional groups. High stereochemical purity ensures reproducibility in synthetic applications.
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate structure
2679808-91-2 structure
Product Name:benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
CAS No:2679808-91-2
MF:C16H23NO4
MW:293.35812497139
CID:5631495
PubChem ID:165928519
Update Time:2025-08-05

benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
    • 2679808-91-2
    • EN300-28288980
    • Inchi: 1S/C16H23NO4/c18-8-6-14-10-17(11-15(14)7-9-19)16(20)21-12-13-4-2-1-3-5-13/h1-5,14-15,18-19H,6-12H2/t14-,15+
    • InChI Key: DZVUUPKKVIYXRK-GASCZTMLSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C[C@@H](CCO)[C@@H](CCO)C1)=O

Computed Properties

  • Exact Mass: 293.16270821g/mol
  • Monoisotopic Mass: 293.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70Ų

benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28288980-0.05g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
0.05g
$1080.0 2025-03-19
Enamine
EN300-28288980-0.1g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
0.1g
$1131.0 2025-03-19
Enamine
EN300-28288980-0.25g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
0.25g
$1183.0 2025-03-19
Enamine
EN300-28288980-0.5g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
0.5g
$1234.0 2025-03-19
Enamine
EN300-28288980-1.0g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
1.0g
$1286.0 2025-03-19
Enamine
EN300-28288980-2.5g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
2.5g
$2520.0 2025-03-19
Enamine
EN300-28288980-5.0g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
5.0g
$3728.0 2025-03-19
Enamine
EN300-28288980-10.0g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2 95.0%
10.0g
$5528.0 2025-03-19
Enamine
EN300-28288980-1g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2
1g
$1286.0 2023-09-08
Enamine
EN300-28288980-5g
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
2679808-91-2
5g
$3728.0 2023-09-08

benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate Related Literature

Additional information on benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate

Introduction to benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2679808-91-2)

benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2679808-91-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring with two hydroxyethyl substituents and a benzyl ester group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chiral nature of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate is a critical factor in its biological activity and pharmacological properties. Chiral compounds often exhibit distinct enantiomeric effects, where one enantiomer may be more potent or have different pharmacokinetic properties compared to the other. This characteristic makes the compound valuable for studying enantioselective drug interactions and for developing more effective and safer medications.

Recent research has focused on the synthesis and characterization of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate. Advanced synthetic methods have been developed to produce this compound with high enantiomeric purity, ensuring its suitability for pharmaceutical applications. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve this goal. The use of these methods not only enhances the efficiency of the synthesis but also reduces the potential for impurities that could affect the compound's performance.

In terms of biological activity, benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate has shown promising results in preclinical studies. It has been investigated for its potential as a modulator of various receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development in this area.

The pharmacokinetic properties of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate have also been studied extensively. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug can effectively reach its target site and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further investigation in larger clinical trials.

In addition to its potential therapeutic applications, benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate is also being explored for its use as a tool compound in academic research. Its unique structural features make it an ideal candidate for studying protein-ligand interactions and for developing structure-activity relationship (SAR) studies. These investigations can provide valuable insights into the mechanisms of action of similar compounds and guide the design of more effective drugs.

The environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Studies on the biodegradability and environmental fate of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate have shown that it is relatively stable under normal environmental conditions but can be degraded by microbial processes under specific conditions. This information is crucial for assessing the potential environmental risks associated with the compound's use.

In conclusion, benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2679808-91-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and favorable biological properties make it a valuable candidate for further development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.